Cas no 2172528-82-2 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid
• CAS No: 2172528-82-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5753236
• PubChem ID: 165503401
• Update Time: 2025-05-22

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methylbutanoic acid
• EN300-1490861
• 2172528-82-2
• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-8-18(14-24(29)27-15-17(2)13-25(30)31)28-26(32)33-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,17-18,23H,3,8,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： YPQNMJKXAYRQMP-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCC(C)CC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid (CAS: 2172528-82-2)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid (CAS: 2172528-82-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorenylmethoxycarbonyl (Fmoc) protecting group and hexanoic acid backbone, is being explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for more complex bioactive molecules. Recent studies have focused on optimizing its synthesis, understanding its physicochemical properties, and evaluating its biological activity.

One of the key advancements in the study of this compound is its role in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that the Fmoc-protected amino acid derivative can be efficiently incorporated into peptide chains, offering improved yield and purity compared to traditional methods. The stability of the Fmoc group under mild acidic conditions makes it particularly suitable for iterative peptide elongation, a critical step in the production of therapeutic peptides. Furthermore, the hydrophobic nature of the hexanoic acid moiety has been shown to enhance the membrane permeability of resulting peptides, a desirable trait for drug candidates targeting intracellular pathways.

In addition to its synthetic utility, recent investigations have explored the potential of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methylbutanoic acid as a scaffold for drug design. Computational modeling studies suggest that the molecule's conformational flexibility allows for diverse interactions with biological targets, including enzymes and receptors. Preliminary in vitro assays have indicated moderate inhibitory activity against certain proteases, sparking interest in its further development as a lead compound for protease inhibitor therapies. However, more extensive pharmacological profiling is needed to fully assess its therapeutic potential.

The compound's physicochemical properties have also been a subject of recent research. Studies employing techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed structural characterization, confirming the compound's stability under various pH conditions. These findings are particularly relevant for formulation development, as they suggest the molecule's suitability for oral administration routes. Additionally, the compound's solubility profile has been mapped across different organic solvents, providing valuable data for process optimization in large-scale synthesis.

Looking forward, researchers are focusing on several key areas for further investigation. These include exploring the compound's potential in targeted drug delivery systems, where its Fmoc group could be modified to include targeting moieties. Another promising direction is its application in the development of self-assembling peptide nanomaterials, leveraging its amphiphilic nature. As the understanding of this compound continues to grow, it is expected to play an increasingly important role in both fundamental chemical biology research and applied pharmaceutical development.